Cas no 2204091-98-3 ((3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol)
(3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol*
- (3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol
-
- MDL: MFCD31652504
- Inchi: 1S/C10H16N2O2/c1-8-6-9(7-13)12(11-8)10-4-2-3-5-14-10/h6,10,13H,2-5,7H2,1H3
- InChI Key: VFODNLQABSCMSY-UHFFFAOYSA-N
- SMILES: N1(C2OCCCC2)C(CO)=CC(C)=N1
(3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1107303-1g |
(3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol |
2204091-98-3 | 95% | 1g |
$680 | 2024-07-23 | |
| Aaron | AR01FM60-100mg |
(3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol |
2204091-98-3 | 97% | 100mg |
$154.00 | 2023-12-14 | |
| Aaron | AR01FM60-250mg |
(3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol |
2204091-98-3 | 97% | 250mg |
$252.00 | 2023-12-14 | |
| Aaron | AR01FM60-500mg |
(3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol |
2204091-98-3 | 97% | 500mg |
$350.00 | 2023-12-14 | |
| Aaron | AR01FM60-1g |
(3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol |
2204091-98-3 | 97% | 1g |
$497.00 | 2023-12-14 | |
| 1PlusChem | 1P01FLXO-100mg |
(3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol |
2204091-98-3 | 97% | 100mg |
$132.00 | 2023-12-18 | |
| A2B Chem LLC | AY07084-100mg |
(3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol |
2204091-98-3 | 97% | 100mg |
$131.00 | 2024-04-20 | |
| abcr | AB591871-100mg |
(3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1h-pyrazol-5-yl)methanol; . |
2204091-98-3 | 100mg |
€285.40 | 2024-07-24 | ||
| abcr | AB591871-250mg |
(3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1h-pyrazol-5-yl)methanol; . |
2204091-98-3 | 250mg |
€442.20 | 2025-04-19 | ||
| abcr | AB591871-500mg |
(3-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1h-pyrazol-5-yl)methanol; . |
2204091-98-3 | 500mg |
€599.10 | 2025-04-19 |
(3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on (3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol
Comprehensive Guide to (3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol (CAS No. 2204091-98-3)
(3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol (CAS No. 2204091-98-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a tetrahydro-2H-pyran-2-yl group and a methanol functional group enhances its reactivity and potential utility in synthetic chemistry.
The molecular structure of (3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol features a pyrazole ring substituted with a methyl group at the 3-position and a tetrahydro-2H-pyran-2-yl group at the 1-position. The methanol moiety at the 5-position provides a reactive site for further chemical modifications, making this compound a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for bioactive compounds due to its structural uniqueness.
In recent years, the demand for pyrazole-based compounds like (3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol has surged, driven by their applications in medicinal chemistry and agrochemical formulations. The compound’s ability to act as a ligand or scaffold in drug design has made it a focal point for studies targeting neurological disorders and inflammatory diseases. Additionally, its stability and solubility properties make it suitable for high-throughput screening in drug development pipelines.
One of the most searched questions about (3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol revolves around its synthesis methods. The compound can be synthesized via multistep organic reactions, including cyclization and functional group interconversion. Researchers often employ catalytic hydrogenation or Grignard reactions to introduce the methanol group. The choice of solvent and catalyst significantly impacts the yield and purity of the final product, making optimization a key area of interest.
The pharmacological potential of (3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol is another hot topic. Preliminary studies suggest that it may exhibit antioxidant and anti-inflammatory properties, aligning with the growing demand for novel therapeutic agents. Its structural similarity to other pyrazole derivatives with known bioactivity further fuels speculation about its utility in treating chronic diseases.
From an industrial perspective, (3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol is gaining traction as a key intermediate in the production of specialty chemicals. Its compatibility with green chemistry principles, such as atom economy and reduced waste generation, makes it an attractive candidate for sustainable manufacturing processes. Companies are increasingly investing in scalable synthesis routes to meet the rising demand from the pharmaceutical and agrochemical sectors.
In conclusion, (3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol (CAS No. 2204091-98-3) represents a promising compound with diverse applications in drug discovery, material science, and industrial chemistry. Its unique structural features and reactivity profile position it as a valuable asset for researchers and manufacturers alike. As interest in pyrazole derivatives continues to grow, this compound is poised to play a pivotal role in advancing scientific and industrial innovations.
2204091-98-3 ((3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)